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Compound of Interest

Compound Name: CM764

Cat. No.: B15618078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of CM764, a

selective sigma-2 (σ2) receptor ligand. The information is intended to guide researchers in

preparing and handling CM764 for in vitro studies, ensuring compound integrity and

experimental reproducibility.

Compound Information
Compound Name CM764

Target
Sigma-2 (σ2) Receptor / Transmembrane

Protein 97 (TMEM97)

General Description

CM764 is a derivative of the well-characterized

sigma-2 antagonist SN79. It is utilized in

research to probe the function of the σ2

receptor, which is implicated in various cellular

processes, including cell proliferation, apoptosis,

and cholesterol homeostasis.

Recommended Solvents for Dissolution
While specific, validated solubility data for CM764 is not widely published, based on the

general properties of small molecule inhibitors and related compounds like SN79, the following
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solvents are recommended for preparing stock solutions.

Solvent
Concentration Range

(Recommended)
Notes

Dimethyl Sulfoxide (DMSO) 1-50 mM

Primary recommended solvent

for creating high-concentration

stock solutions. Ensure use of

anhydrous, high-purity DMSO.

Ethanol 1-10 mM

Can be used as an alternative

to DMSO. May be preferred for

certain cell lines sensitive to

DMSO.

Phosphate-Buffered Saline

(PBS)
Limited Solubility

Direct dissolution in aqueous

buffers like PBS is generally

not recommended for primary

stock solutions due to the

hydrophobic nature of many

small molecules. Dilution from

a DMSO or ethanol stock is the

preferred method.

Note: It is crucial for researchers to perform their own solubility tests to determine the optimal

solvent and concentration for their specific experimental needs.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CM764 in DMSO, a

common starting point for most in vitro experiments.

Materials:

CM764 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Pre-weighing Preparation: Allow the vial of CM764 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of CM764 powder. For example, to prepare

1 ml of a 10 mM stock solution, you would need to calculate the required mass based on the

molecular weight of CM764.

Dissolution: a. Add the appropriate volume of anhydrous DMSO to the vial containing the

CM764 powder. b. To ensure complete dissolution, vortex the solution for 30-60 seconds. If

necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.

Visually inspect the solution to ensure no particulates are present.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed vials. This minimizes the number of freeze-thaw cycles the main stock undergoes.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots as recommended in the storage section

below.

Preparation of Working Solutions for Cell-Based Assays
For cell-based experiments, the high-concentration DMSO stock solution must be diluted to the

final working concentration in the cell culture medium. It is critical to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.1%.

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM CM764 stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound,

it is good practice to perform an intermediate dilution of the DMSO stock in cell culture
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medium. For example, dilute the 10 mM stock 1:100 in pre-warmed culture medium to create

a 100 µM intermediate solution.

Final Dilution: Add the required volume of the intermediate solution to your cell culture wells

to achieve the desired final concentration of CM764. For example, to achieve a final

concentration of 10 µM, add 1 part of the 100 µM intermediate solution to 9 parts of cell

culture medium in the well.

Vehicle Control: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the wells treated with the highest

concentration of CM764.

Storage Recommendations
Proper storage is critical to maintaining the stability and activity of CM764.

Form
Storage

Temperature
Duration Notes

Solid Powder -20°C Up to 1 year

Store in a tightly

sealed container,

protected from light

and moisture.

DMSO Stock Solution -20°C Up to 6 months

Store in small, single-

use aliquots to avoid

repeated freeze-thaw

cycles. Protect from

light.

Aqueous Working

Solutions
2-8°C

Use immediately

(within 24 hours)

CM764 is likely less

stable in aqueous

solutions. It is

recommended to

prepare fresh working

solutions for each

experiment.
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Disclaimer: The stability data presented here is based on general guidelines for small molecule

inhibitors. It is highly recommended that researchers perform their own stability studies for

long-term projects.

CM764 Signaling Pathway
CM764 acts as a ligand for the sigma-2 (σ2) receptor, which has been identified as

Transmembrane Protein 97 (TMEM97). Activation of the σ2 receptor by CM764 can trigger a

cascade of downstream signaling events.
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Caption: CM764 binds to the Sigma-2 receptor (TMEM97), initiating downstream signaling

pathways.

Experimental Workflow for Assessing CM764
Activity
The following diagram outlines a general workflow for studying the effects of CM764 in a cell-

based assay.
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Caption: A general experimental workflow for investigating the cellular effects of CM764.

To cite this document: BenchChem. [Application Notes and Protocols for CM764: Dissolution
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618078#how-to-dissolve-and-store-cm764]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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